Cas no 5098-15-7 (5-Aminooxazole-4-carbonitrile)

• Product Name: 5-Aminooxazole-4-carbonitrile
• CAS No: 5098-15-7
• MF: C₄H₃N₃O
• MW: 109.086119890213
• MDL: MFCD16988832
• CID: 380507
• PubChem ID: 281135
• Update Time: 2025-08-01

5-Aminooxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Aminooxazole-4-carbonitrile
• 4-Oxazolecarbonitrile,5-amino-
• 5-amino-1,3-oxazole-4-carbonitrile
• 4-Cyano-5-amino-oxazol
• 4-oxazolecarbonitrile,5-amino
• 5-Amino-4-cyanooxazol
• NSC-133682
• NSC133682
• 5098-15-7
• NSC690691
• SCHEMBL1835153
• AT18602
• EN300-226766
• FT-0752434
• DTXSID60299918
• AKOS006342774
• NSC-690691
• DB-071283

• MDL： MFCD16988832
• Inchi： 1S/C4H3N3O/c5-1-3-4(6)8-2-7-3/h2H,6H2
• InChI Key： HMBJSRMVCZHYFN-UHFFFAOYSA-N
• SMILES： O1C=NC(C#N)=C1N

Computed Properties

• Exact Mass: 109.02800
• Monoisotopic Mass: 109.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.39
• Boiling Point: 344.4°C at 760 mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.556
• PSA: 75.84000
• LogP: 0.70968

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 5-Aminooxazole-4-carbonitrile

Comprehensive Overview of 5-Aminooxazole-4-carbonitrile (CAS No. 5098-15-7): Properties, Applications, and Industry Insights

5-Aminooxazole-4-carbonitrile (CAS No. 5098-15-7) is a heterocyclic organic compound featuring an oxazole backbone substituted with an amino group and a nitrile functionality. This versatile intermediate has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The oxazole ring system and nitrile group make it particularly valuable for synthesizing more complex molecules with potential biological activities.

In recent years, the demand for specialty chemicals like 5-Aminooxazole-4-carbonitrile has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "5-Aminooxazole-4-carbonitrile synthesis," "CAS 5098-15-7 applications," and "oxazole derivatives in medicinal chemistry," reflecting the compound's growing importance. Its molecular structure (C₄H₃N₃O) offers multiple reactive sites, enabling diverse chemical transformations.

From a synthetic perspective, 5-Aminooxazole-4-carbonitrile serves as a key building block for heterocyclic compounds. Its amino group allows for condensation reactions, while the nitrile functionality can be hydrolyzed or reduced to yield carboxylic acids or amines, respectively. These transformations are crucial for developing bioactive molecules, particularly in designing kinase inhibitors and antimicrobial agents. The compound's thermal stability and solubility profile (moderate in polar solvents) further enhance its utility in industrial processes.

Environmental and regulatory considerations are increasingly shaping the discourse around fine chemicals. While 5-Aminooxazole-4-carbonitrile is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its potential irritant properties. Industry professionals often inquire about "green synthesis of oxazole derivatives" and "sustainable scaling of nitrile-containing intermediates," aligning with global trends toward eco-friendly chemistry.

The analytical characterization of CAS 5098-15-7 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. Purity standards vary by application, with pharmaceutical-grade material requiring ≥98% purity. Recent patent literature highlights its incorporation into anticancer scaffolds and electronic materials, demonstrating cross-disciplinary relevance. As research continues, novel applications in catalysis and polymer chemistry are emerging.

Market analysts project steady growth for the oxazole chemical space, with 5-Aminooxazole-4-carbonitrile positioned as a strategic intermediate. Suppliers should note the rising demand for detailed "technical data sheets for 5098-15-7" and "custom synthesis options." The compound's compatibility with continuous flow chemistry systems makes it particularly attractive for modern manufacturing paradigms seeking improved efficiency and reduced waste generation.

In conclusion, 5-Aminooxazole-4-carbonitrile represents a compelling case study in functional heterocycle chemistry. Its dual reactivity, coupled with expanding applications across life sciences and material engineering, ensures ongoing scientific and commercial interest. Future developments may focus on enantioselective modifications and computational modeling to unlock further potential of this structurally intriguing molecule.